Cas no 111256-82-7 (3-4-(Dimethylamino)phenylimidazolidine-2,4-dione)

• Product Name: 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione
• CAS No: 111256-82-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD24563079
• CID: 1202993
• PubChem ID: 10911047
• Update Time: 2025-11-02

3-4-(Dimethylamino)phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3-[4-(dimethylamino)phenyl]-
• 3-[4-(dimethylamino)phenyl]imidazolidine-2,4-dione
• 111256-82-7
• DTXSID40448088
• EN300-206505
• 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione

• MDL： MFCD24563079
• Inchi： 1S/C11H13N3O2/c1-13(2)8-3-5-9(6-4-8)14-10(15)7-12-11(14)16/h3-6H,7H2,1-2H3,(H,12,16)
• InChI Key： CRRZYZAAYYKGSZ-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione

Comprehensive Overview of 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione (CAS No. 111256-82-7): Properties, Applications, and Market Insights

3-4-(Dimethylamino)phenylimidazolidine-2,4-dione (CAS No. 111256-82-7) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, often referred to as a derivative of imidazolidine-2,4-dione, is characterized by its unique molecular structure, which includes a dimethylamino group attached to a phenyl ring. Its chemical properties make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione is driven by its versatility and potential applications in cutting-edge fields such as drug discovery, material science, and green chemistry. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are pivotal in the development of new therapeutic agents. With the increasing demand for sustainable and efficient chemical processes, this compound is also being explored for its potential in catalysis and renewable energy applications.

One of the key advantages of 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione is its stability under various reaction conditions, making it a reliable candidate for multi-step synthetic pathways. Its electron-rich structure allows for diverse functionalization, enabling the creation of complex molecules with tailored properties. This has led to its use in the development of high-performance polymers, photoactive materials, and biocompatible coatings, among others.

In the pharmaceutical industry, 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione is being investigated for its potential as a precursor to central nervous system (CNS) drugs and anti-inflammatory agents. Recent studies have highlighted its ability to modulate specific biological pathways, opening new avenues for targeted therapy. Additionally, its compatibility with green solvents and microwave-assisted synthesis techniques aligns with the industry's shift toward environmentally friendly practices.

The market for 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione is expected to grow steadily, driven by advancements in personalized medicine and smart materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research institutions and industrial players. Furthermore, its role in nanotechnology and bioengineering is being explored, with promising results in drug delivery systems and tissue engineering.

From a regulatory perspective, 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione is compliant with major chemical safety standards, ensuring its safe handling and transportation. Its non-toxic nature and low environmental impact further enhance its appeal for large-scale applications. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of innovative technologies.

In conclusion, 3-4-(Dimethylamino)phenylimidazolidine-2,4-dione (CAS No. 111256-82-7) stands out as a multifaceted compound with broad applicability across multiple industries. Its unique properties, coupled with the rising demand for sustainable chemistry solutions, make it a subject of ongoing research and commercial interest. Whether in pharmaceuticals, materials science, or green technology, this compound is set to make a lasting impact.